![molecular formula C9H13NO2 B1602105 2-[(1S)-1-Aminoethyl]-3-methoxyphenol CAS No. 733710-43-5](/img/structure/B1602105.png)
2-[(1S)-1-Aminoethyl]-3-methoxyphenol
Overview
Description
2-[(1S)-1-Aminoethyl]-3-methoxyphenol, also known as 2-AMINO-3-METHOXYPHENOL (AMPH), is a synthetic compound that has been used in scientific research for its potential therapeutic properties. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL is not fully understood, but it is believed to work by modulating various signaling pathways in the body. Specifically, it has been shown to activate the Nrf2/ARE pathway, which is responsible for regulating the expression of antioxidant and detoxifying enzymes.
Biochemical and Physiological Effects
2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL has been shown to have various biochemical and physiological effects. In addition to its neuroprotective and anti-tumor properties, the compound has been shown to have anti-inflammatory effects and to improve insulin sensitivity. Additionally, studies have suggested that 2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL may have anti-aging properties, as it has been shown to increase lifespan in certain animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL in lab experiments is its potential therapeutic properties, which make it a promising candidate for further study. Additionally, the compound is relatively easy to synthesize and purify, making it accessible for research purposes. However, one limitation of using 2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL is its limited availability, which may make it difficult to conduct large-scale studies.
Future Directions
There are several future directions for research on 2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Additionally, studies could look into the compound's potential use in the treatment of cancer and other inflammatory conditions. Further research could also focus on understanding the mechanism of action of 2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL and identifying any potential side effects or limitations of its use.
Scientific Research Applications
2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL has been studied for its potential use in the treatment of various diseases and conditions. One area of research has been in the treatment of Parkinson's disease, as the compound has been shown to have neuroprotective properties. Additionally, studies have looked into the use of 2-[(1S)-1-Aminoethyl]-3-methoxyphenolTHOXYPHENOL as a potential treatment for cancer, as it has been shown to have anti-tumor effects.
properties
IUPAC Name |
2-[(1S)-1-aminoethyl]-3-methoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-6(10)9-7(11)4-3-5-8(9)12-2/h3-6,11H,10H2,1-2H3/t6-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAUUSAQUBYOICH-LURJTMIESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC=C1OC)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=C(C=CC=C1OC)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20562519 |
Source
|
| Record name | 2-[(1S)-1-Aminoethyl]-3-methoxyphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1S)-1-Aminoethyl]-3-methoxyphenol | |
CAS RN |
733710-43-5 |
Source
|
| Record name | 2-[(1S)-1-Aminoethyl]-3-methoxyphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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